Cas no 99923-15-6 (5-Chloro-N1,4-dimethylbenzene-1,2-diamine)

• Product Name: 5-Chloro-N1,4-dimethylbenzene-1,2-diamine
• CAS No: 99923-15-6
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD20662625
• CID: 1094451
• PubChem ID: 21787655
• Update Time: 2025-04-24

5-Chloro-N1,4-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N1,4-dimethylbenzene-1,2-diamine
• 4-chloro-2-N,5-dimethylbenzene-1,2-diamine
• EN300-23609621
• SCHEMBL864368
• ZKYRHMYSUICTCH-UHFFFAOYSA-N
• 99923-15-6
• Z1262566842

• MDL： MFCD20662625
• Inchi： 1S/C8H11ClN2/c1-5-3-7(10)8(11-2)4-6(5)9/h3-4,11H,10H2,1-2H3
• InChI Key： ZKYRHMYSUICTCH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)N)NC

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on 5-Chloro-N1,4-dimethylbenzene-1,2-diamine

5-Chloro-N1,4-dimethylbenzene-1,2-diamine: A Comprehensive Overview

5-Chloro-N1,4-dimethylbenzene-1,2-diamine, also known by its CAS Registry Number CAS No 99923-15-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, polymer synthesis, and catalysis. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its properties and applications.

The molecular structure of 5-Chloro-N1,4-dimethylbenzene-1,2-diamine consists of a benzene ring substituted with a chlorine atom at the 5-position and two methylamino groups at the 1 and 4 positions. This substitution pattern imparts the molecule with a combination of electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The compound's ability to act as both a nucleophile and an electrophile makes it a valuable building block in organic synthesis.

Recent studies have focused on the synthesis of 5-Chloro-N1,4-dimethylbenzene-1,2-diamine through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to improve reaction efficiency and selectivity. For instance, the application of palladium-catalyzed cross-coupling reactions has enabled the construction of this compound with high yields and purity.

In terms of applications, 5-Chloro-N1,4-dimethylbenzene-1,2-diamine has been utilized as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with potential applications in gas storage and catalysis.

Moreover, this compound has shown promise in pharmaceutical research. Its unique structure allows for the development of bioactive molecules targeting various therapeutic areas. Recent studies have explored its role as a scaffold for designing inhibitors of enzymes involved in cancer progression. The compound's ability to modulate enzyme activity through specific interactions highlights its potential in drug discovery.

The environmental impact of 5-Chloro-N1,4-dimethylbenzene-1,2-diamine has also been a subject of recent research. Studies have investigated its biodegradation pathways under different environmental conditions. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, 5-Chloro-N1,4-dimethylbenzene-1,2-diamine, or CAS No 99923-15-6, is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and characterization techniques continue to emerge, the potential for new applications of this compound is expected to grow significantly.